Cas no 1873296-37-7 (benzyl N-(2-cyanoethyl)-N-phenylcarbamate)

• Product Name: benzyl N-(2-cyanoethyl)-N-phenylcarbamate
• CAS No: 1873296-37-7
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 6388550
• PubChem ID: 165933838
• Update Time: 2025-05-22

benzyl N-(2-cyanoethyl)-N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1873296-37-7
• benzyl N-(2-cyanoethyl)-N-phenylcarbamate
• EN300-12692516

• Inchi： 1S/C17H16N2O2/c18-12-7-13-19(16-10-5-2-6-11-16)17(20)21-14-15-8-3-1-4-9-15/h1-6,8-11H,7,13-14H2
• InChI Key： BNERAZBKHCPMQR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC=CC=1)CCC#N)=O

Computed Properties

• Exact Mass: 280.121177757g/mol
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-(2-cyanoethyl)-N-phenylcarbamate

Benzyl N-(2-Cyanoethyl)-N-phenylcarbamate (CAS No. 1873296-37-7): A Comprehensive Overview

Benzyl N-(2-cyanoethyl)-N-phenylcarbamate (CAS No. 1873296-37-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This carbamate derivative is characterized by its unique molecular structure, which combines a benzyl group, a phenyl group, and a cyanoethyl moiety. The compound's versatility and potential applications make it a subject of ongoing research and development.

The chemical structure of benzyl N-(2-cyanoethyl)-N-phenylcarbamate features a carbamate linkage (–NHCOO–) that bridges the N-phenyl and benzyl groups, while the 2-cyanoethyl substituent adds a polar and reactive functional group. This structural arrangement contributes to the compound's stability, solubility, and reactivity, making it suitable for various synthetic and industrial applications.

One of the most notable applications of benzyl N-(2-cyanoethyl)-N-phenylcarbamate is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its potential in developing enzyme inhibitors, antimicrobial agents, and central nervous system (CNS) modulators. The compound's ability to interact with biological targets has made it a valuable tool in drug discovery programs.

In the agrochemical sector, benzyl N-(2-cyanoethyl)-N-phenylcarbamate has been investigated for its role in the development of novel pesticides and herbicides. Its structural features allow it to act as a scaffold for designing molecules that target specific pests or weeds while minimizing environmental impact. This aligns with the growing demand for sustainable agriculture solutions, a hot topic in today's eco-conscious market.

Material science is another area where benzyl N-(2-cyanoethyl)-N-phenylcarbamate shows promise. The compound's cyanoethyl group can participate in polymerization reactions, making it a potential monomer for producing high-performance polymers. These polymers could find applications in electronics, coatings, and adhesives, addressing the need for advanced materials in various industries.

The synthesis of benzyl N-(2-cyanoethyl)-N-phenylcarbamate typically involves the reaction of N-phenylcarbamoyl chloride with benzyl alcohol, followed by the introduction of the cyanoethyl group. Researchers are continually optimizing this process to improve yield, purity, and scalability, which are critical factors for industrial adoption.

From a safety and regulatory perspective, benzyl N-(2-cyanoethyl)-N-phenylcarbamate is generally considered safe for research and industrial use when handled according to standard protocols. However, like many organic compounds, it requires proper storage, handling, and disposal to ensure safety and environmental compliance. This aspect is particularly relevant given the increasing focus on green chemistry and responsible sourcing.

The market for benzyl N-(2-cyanoethyl)-N-phenylcarbamate is expected to grow steadily, driven by its diverse applications and the expanding demand for specialized chemicals. Companies involved in its production and distribution are investing in research and development to explore new uses and improve existing processes. This trend reflects the broader shift toward innovation-driven chemical solutions.

For researchers and industry professionals seeking detailed information about benzyl N-(2-cyanoethyl)-N-phenylcarbamate, resources such as scientific journals, patent databases, and chemical supplier catalogs are invaluable. These sources provide insights into the compound's properties, applications, and recent advancements, helping stakeholders make informed decisions.

In conclusion, benzyl N-(2-cyanoethyl)-N-phenylcarbamate (CAS No. 1873296-37-7) is a multifaceted compound with significant potential across multiple industries. Its unique structure, combined with its reactivity and versatility, makes it a valuable asset in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new applications, this compound is poised to play an increasingly important role in addressing contemporary challenges in science and technology.